Cas no 114165-29-6 (Thiocyanic acid, 2-(4-bromophenyl)-1-methyl-2-oxoethyl ester)

• Product Name: Thiocyanic acid, 2-(4-bromophenyl)-1-methyl-2-oxoethyl ester
• CAS No: 114165-29-6
• MF: C₁₀H₈BrNOS
• MW: 270.145620346069
• CID: 1202072
• Update Time: 2024-08-02

Thiocyanic acid, 2-(4-bromophenyl)-1-methyl-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 2-(4-bromophenyl)-1-methyl-2-oxoethyl ester

• Inchi： 1S/C10H8BrNOS/c1-7(14-6-12)10(13)8-2-4-9(11)5-3-8/h2-5,7H,1H3
• InChI Key： NHMCYTOMEPHSOY-UHFFFAOYSA-N
• SMILES： S(C(C)C(C1=CC=C(Br)C=C1)=O)C#N

Computed Properties

• Exact Mass: 268.951
• Monoisotopic Mass: 268.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2A^2

Experimental Properties

• Density: 1.518±0.06 g/cm3(Predicted)
• Melting Point: 76 °C
• Boiling Point: 400.7±30.0 °C(Predicted)